1-Methoxy-2-propyl acetate
Overview
Description
1-Methoxy-2-propyl acetate (MPA) is a chemical compound that is part of the 1-alkoxy-2-propanol acetates family. It is commercially available and contains a harmful isomer, 2-alkoxy-1-propanol acetates, which is less than 20% of the commercial product. This isomer is significant for studying the toxicity and exposure to alkoxypropanols .
Synthesis Analysis
The synthesis of MPA-related compounds has been explored in various studies. For instance, 2-methoxyethyl acetate was synthesized using a transesterification reaction with ethyl acetate and ethylene glycol monomethyl ether as reactants, employing a solid base K2CO3/Al2O3 as a catalyst . Another study reported the synthesis of a novel chiral resolving agent, 2-methoxy-2-(9-phenanthryl)propionic acid, which was determined to have an S absolute configuration through X-ray structural analysis . Additionally, a depside derivative related to MPA was synthesized and its crystal structure was characterized .
Molecular Structure Analysis
The molecular structure of MPA and its derivatives has been characterized using various techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. For example, the crystal structure of a depside derivative was determined, revealing that it crystallized in the monoclinic space group P21/c . Similarly, the molecular structure of (E)-methyl 2-(methoxyimino)-2-(2-((3-(6-(trifluoromethyl)pyridin-3-yl) phenoxy) methyl) phenyl) acetate was investigated by X-ray crystallography, showing that the molecules interact via C-H···O to form a dimer .
Chemical Reactions Analysis
MPA undergoes various chemical reactions, particularly with OH radicals and Cl atoms. The rate coefficients for these reactions were measured, and the products formed from the reaction of MPA with OH and Cl were identified as methyl formate, acetic acid, and acetic anhydride . Another study synthesized 2-methoxycarbonylethyldichlorotin hydroxide, which displayed high selectivity and good catalytic activity in the transesterification reaction of ethyl acetoacetate with an alcohol .
Physical and Chemical Properties Analysis
The physical and chemical properties of MPA have been studied, including its UV absorption cross sections and reaction rate coefficients. The UV absorption cross section spectrum of MPA was determined in the wavelength range of 210-370 nm, and it was found that MPA does not photolyze under atmospheric conditions . The biological monitoring of urinary 2-alkoxypropionic acids has been identified as the most accurate method to assess exposure to technical grade 1-alkoxy-2-propanol acetates, which is valuable in occupational settings .
Scientific Research Applications
Atmospheric Chemistry and Reaction Products : 1-Methoxy-2-propyl acetate reacts with OH radicals and Cl atoms, forming products like methyl formate, acetic acid, and acetic anhydride. This reaction is relevant for understanding atmospheric chemistry and environmental implications (Zogka et al., 2016).
Solubility in Carbon Dioxide : The solubility of carbon dioxide in 1-Methoxy-2-propyl acetate has been measured, contributing to the understanding of its properties as an absorbent and its potential use in absorption processes (Li et al., 2014).
Biomonitoring of Exposure : 1-Methoxy-2-propyl acetate's harmful isomer, 2-alkoxy-1-propanol acetates, is present in commercial products. Monitoring exposure to 1-Methoxy-2-propyl acetate via urinary biomarkers like 2-methoxypropionic acid is essential for occupational safety (Laitinen, 1997).
Diesel Fuel Additive : Its derivative, 2-methoxyethyl acetate, has been used as a diesel oxygenate additive, influencing engine combustion and emissions (Yanfeng et al., 2007).
Chemical Synthesis : The compound has been used in the synthesis of complex chemicals like acetovanillone and isoacetovanillone (Wei-bin et al., 2013).
Industrial Production Processes : It has been studied for improving the synthesis and separation processes in industrial applications, such as in the reactive distillation method for producing methoxy-2-propyl acetate (Wang et al., 2019).
Composite Material Preparation : 1-Methoxy-2-propyl acetate has been used as a modifier in the preparation of polyimide/Zirconia composite films for electronic applications (Wang et al., 2008).
Toxicological Studies : Studies have been conducted on the prenatal toxicity of 1-Methoxy-2-propyl acetate, revealing its implications for human health and safety (Hellwig et al., 1994).
Chemical Reactions and Catalysts : Its role in catalytic reactions, like the amination of 1-Methoxy-2-propanol, has been investigated, providing insights into chemical processes and catalyst behavior (Bassili & Baiker, 1990).
Pharmaceutical Research : 1-Methoxy-2-propyl acetate has been used in the synthesis of pharmaceutical compounds, highlighting its utility in drug development and chemical synthesis (Kawamura et al., 1990).
Safety And Hazards
properties
IUPAC Name |
1-methoxypropan-2-yl acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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InChI |
InChI=1S/C6H12O3/c1-5(4-8-3)9-6(2)7/h5H,4H2,1-3H3 | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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InChI Key |
LLHKCFNBLRBOGN-UHFFFAOYSA-N | |
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Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)OC(=O)C | |
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Molecular Formula |
C6H12O3, Array | |
Record name | PROPYLENE GLYCOL METHYL ETHER ACETATE | |
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Record name | PROPYLENE GLYCOL MONOMETHYL ETHER ACETATE | |
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DSSTOX Substance ID |
DTXSID1026796 | |
Record name | 1-Methoxy-2-propyl acetate | |
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Molecular Weight |
132.16 g/mol | |
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Physical Description |
Propylene glycol methyl ether acetate is a colorless liquid with a sweet ether-like odor. (USCG, 1999), Liquid; Water or Solvent Wet Solid, Colorless, hygroscopic liquid, with a characteristic odor; [ICSC], COLOURLESS HYGROSCOPIC LIQUID WITH CHARACTERISTIC ODOUR., Colorless, flammable liquid with sweet ether-like odor. | |
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Record name | 2-Propanol, 1-methoxy-, 2-acetate | |
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Record name | 1-METHOXY-2-PROPYL ACETATE | |
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Boiling Point |
302 °F at 760 mmHg (USCG, 1999), 145-146 °C, BP: 145.8 °C at 101.325 kPa, BP: 302 °F = 150 °C = 423 K at 1 atm, 146 °C, 302 °F | |
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Flash Point |
114 °F (USCG, 1999), 42 °C, 45.5 °C (113.9 °F) - closed cup, 108 °F (42 °C) - closed cup, 42 °C c.c. | |
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Solubility |
In water, 1.98X10+5 mg/L at 25 °C, In water, 198 g/L at 20 °C, pH 6.8, Solubility in water, g/100ml: 19.8 | |
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Density |
0.969 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.969 at 20 °C, Saturated liquid density: 8.090 lbs/cu ft at 68 °F. Saturated vapor pressure: 0.072 lbs/sq in at 68 °C, Saturated vapor density: 0.00167 lbs/cu ft at 68 °C, Relative density (water = 1): 0.96, 0.969 | |
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Vapor Density |
1.02 (Air = 1), Relative vapor density (air = 1): 4.6 | |
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Vapor Pressure |
3.92 [mmHg], 3.92 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 0.5 | |
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Impurities |
Methoxyisopropyl acetate may contain less than 0.5% of the alpha-isomer, 2-methoxy-1-propyl acetate and 0.2% propanol. | |
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Product Name |
1-Methoxy-2-propyl acetate | |
Color/Form |
Colorless liquid at 15 °C and 1 atm | |
CAS RN |
108-65-6; 84540-57-8, 108-65-6 | |
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Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | PROPYLENE GLYCOL MONOMETHYL ETHER ACETATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0800 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | 1-METHOXY-2-PROPYL ACETATE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/820 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Melting Point |
-66 °C | |
Record name | 1-Methoxy-2-propyl acetate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8443 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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Retrosynthesis Analysis
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Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.